Cas no 5359-35-3 (1-Octanol,5-(dimethylamino)-, 1-(4-aminobenzoate), hydrochloride (1:1))

• Product Name: 1-Octanol,5-(dimethylamino)-, 1-(4-aminobenzoate), hydrochloride (1:1)
• CAS No: 5359-35-3
• MF: C₁₇H₂₆N₂O₃
• MW: 306.399944782257
• CID: 386768
• PubChem ID: 2057985
• Update Time: 2025-04-19

1-Octanol,5-(dimethylamino)-, 1-(4-aminobenzoate), hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Octanol,5-(dimethylamino)-, 1-(4-aminobenzoate), hydrochloride (1:1)
• 1-[6-(4-nitrophenoxy)hexyl]piperidine
• 5359-35-3
• DTXSID60366098

• Inchi： 1S/C17H26N2O3/c20-19(21)16-8-10-17(11-9-16)22-15-7-2-1-4-12-18-13-5-3-6-14-18/h8-11H,1-7,12-15H2
• InChI Key： RJKXCTZHOYBQAS-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)[N+](=O)[O-])CCCCCCN1CCCCC1

Computed Properties

• Exact Mass: 306.19448
• Monoisotopic Mass: 306.194
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 58.3Ų

Experimental Properties

• Density: 1.089
• Boiling Point: 442.8°Cat760mmHg
• Flash Point: 221.6°C
• Refractive Index: 1.532
• PSA: 55.61